11,11-Difluoro-8-azadispiro[3.0.55.14]undecane

• Molecular Formula: C10H15F2N
• Molecular Weight: 187.23 g/mol
• IUPAC Name: 11,11-difluoro-8-azadispiro[3.0.55.14]undecane
• InChI: InChI=1S/C10H15F2N/c11-10(12)8(2-1-3-8)9(10)4-6-13-7-5-9/h13H,1-7H2
• InChI Key: DTSDCWLJIVKKOK-UHFFFAOYSA-N
• Canonical SMILES: C1CC2(C1)C3(C2(F)F)CCNCC3

Description

11,11-Difluoro-8-azadispiro[3.0.5^{5}.1{4}]undecane is a versatile small molecule scaffold used primarily in research and development. It is known for its unique structural properties, which make it a valuable building block in the synthesis of various chemical compounds .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 11,11-difluoro-8-azadispiro[3.0.5^{5}.1{4}]undecane typically involves the reaction of specific precursors under controlled conditions.

Industrial Production Methods

Industrial production methods for this compound are not widely documented, as it is primarily used in research settings. the synthesis would likely involve scalable reactions and purification processes to ensure high yield and purity .

Chemical Reactions Analysis

Types of Reactions

11,11-Difluoro-8-azadispiro[3.0.5^{5}.1{4}]undecane can undergo various types of chemical reactions, including:

Oxidation: Introduction of oxygen atoms to form oxides.

Reduction: Removal of oxygen or addition of hydrogen atoms.

Substitution: Replacement of one functional group with another.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents (e.g., potassium permanganate), reducing agents (e.g., lithium aluminum hydride), and various catalysts to facilitate substitution reactions .

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield oxides, while substitution reactions can produce a wide range of derivatives .

Scientific Research Applications

11,11-Difluoro-8-azadispiro[3.0.5^{5}.1{4}]undecane has several applications in scientific research:

Chemistry: Used as a building block for synthesizing complex molecules.

Biology: Investigated for its potential biological activity and interactions with biomolecules.

Medicine: Explored for its potential therapeutic properties.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 11,11-difluoro-8-azadispiro[3.0.5^{5}.1{4}]undecane involves its interaction with specific molecular targets. These interactions can influence various biochemical pathways, leading to the compound’s observed effects. The exact molecular targets and pathways are still under investigation .

Comparison with Similar Compounds

Similar Compounds

• 10,10-Difluoro-7-azadispiro[2.0.5^{4}.1{3}]decane : Another spirocyclic compound with similar structural features .
• 11,11-Difluoro-8-azadispiro[3.0.5.1]undecane hydrochloride : A hydrochloride salt form of the compound .

Uniqueness

11,11-Difluoro-8-azadispiro[3.0.5^{5}.1{4}]undecane is unique due to its specific spirocyclic structure and the presence of fluorine atoms, which can significantly influence its chemical reactivity and biological activity .